Aiming at the problem that conventional rock creep constitutive models are unable to precisely describe the mechanical characteristics of the entire creep growth process, this paper proposes an FBNVP model (the fractional order differential Burgers model and the nonlinear viscoplastic model in series) that is capable of fully characterizing the creep features of deeply buried soft rocks. The fractional order differential theory is utilized to enhance the viscous element’s ability to accurately depict the nonlinear growth process during the stable creep stage. The nonlinear viscoplastic element is constructed based on exponential equation to precisely describe the accelerated growth process of creep stage III. The three-dimensional constitutive equations of the model under viscoplastic conditions are accurately expressed using the Perzyna overstress function. The model is validated using indoor uniaxial and triaxial creep tests on the chlorite schist of Jinping II hydropower station. The results confirm the accuracy of both the one-dimensional and three-dimensional analytical solutions of the model, demonstrating its ability to accurately describe deeply buried soft rocks’ creep characteristics and having less parameters, clear physical meaning, and wide applicability compared to conventional models. These findings provide reliable theoretical support for the creep analysis of deeply buried soft rocks.

The joints in a rock mass generally control the stability of the rock mass, and are mostly nonpersistent, and their deformation and failure mechanisms are also relatively complicated. One of the most important mechanisms of rock deformation and failure mechanism is rock creep. Therefore, the research on the mechanism of creep-deformation failure of nonpersistent joints is of great significance to theoretical research and practical engineering research. In this study, A model method derived from practical engineering is proposed and triaxial compression creep tests on nonpersistent joints are performed. The creep characteristics of nonpersistent joints and the relationship between creep rate and time are analyzed. After analysis, it is found that the confining pressure affects the failure mode and mechanical properties of nonpersistent joints and the relationship between the creep rate and time has an exponential function. A fractional viscoelastic element and an accelerated-damage element are introduced, and the three-dimensional (3D) stress state constitutive model suitable for joints is constructed. A parameter-sensitivity analysis study was performed to show the effect of fractional-order \(\beta \), material parameter \(\alpha \), and the rheological index \(\lambda \) on the constitutive model. Also, the Levenberg–Marquardt (L–M) algorithm and global optimization method are used to verify the appropriateness of the constitutive model. After verification, the constitutive model can well reflect the entire creep process of nonpersistent joints and it can provide a certain reference for the deformation and failure of nonthrough slopes.

Aluminum alloys are widely used as materials for machine components because they have excellent specific strengths. The strength reliability of components made of aluminum alloys is often evaluated by conducting finite element analysis (FEA). In particular, in order to evaluate the reliability of the components subjected to cyclic loading at high temperatures, the FEA should be conducted as an elastic–plastic–creep analysis, and the fatigue strength of the components should be estimated based on the analysis results. However, in order to conduct an elastic-plastic-creep FEA, the material constants used for the analysis must be estimated by conducting not only tensile tests but also long-time creep tests under at least three stress levels at several temperatures. This will become an obstacle to completing the design and development of the machine components in a short period. Therefore, the present paper proposes a method by which one can efficiently estimate the material constants for elastic–plastic–creep FEA by effectively using stored test data without conducting creep tests. The validity of the estimation method is discussed by conducting simulations of cyclic compression-tension loadings showing strain rate and temperature effects using an elastic-plastic-creep constitutive model with the estimated constants.

The creep behavior of a weak interlayer inside the bedding slope is a main factor leading to the instability of a slope. Due to the creep of the weak interlayer, a large deformation has appeared in the large bedding slope in Fushun West Open-pit mine. In this study, to unveil the mechanism of the influence of strength reduction on the stability of the slope, experimental, theoretical, and numerical studies are carried out on carbon mudstone from the weak interlayer in Fushun West Open-pit mine. The time–strain curve, shear creep rate, threshold of the accelerated creep, and crack evolution of the carbon mudstone are analyzed. The results show that the shear stress has an exponential relationship with the steady stage creep rate. There is a threshold of the strain for the accelerated creep stage of the carbon mudstone. The macrocracks accumulate in the specimen with a shear band rather than a shear surface. According to the experimental results, an elastic-viscoplastic creep model is established. Furthermore, the stability evolution law of the bedding slope is analyzed using numerical simulation, which is helpful to access the stability evolution features of the slope and formulate corresponding reinforcement measures in advance.

Time-dependent characteristics are key factors for the instability and safety in underground engineering projects. Due to geological structure and manual excavation, any rock mass is subjected to true triaxial stress. Therefore, true triaxial tests under the monotonous loading were conducted on sandstones first under different intermediate principal stresses along with a constant pore pressure to simulate rock in situ, and subsequently, the creep experiments were performed at different stress proportions under corresponding conditions. The experimental results show that anisotropic deformation and rates vary with stress levels and the intermediate principal stress. Combined with literature data, the lateral deformation ratio of the intermediate principal strain (\(\varepsilon _{2}\)) to the minimum principal strain (\(\varepsilon _{3}\)), is closely related to the reciprocal of the side stress ratio for instant and creep increments in the penultimate stage. The intermediate principal stresses (\(\sigma _{2}\)) have a significant effect on the creep behavior of sandstone. Based on the experimental results, a new anisotropic creep-damage model is subsequently developed, and anisotropic damage is defined based on statistical damage theory. The parameter values can be obtained using the method of Universal Global Optimization (UGO). The theoretical predictions show good consistency with laboratory data and field data, respectively. The model is reliably used to simulate creep behavior and gives a good account of the effect of intermediate principal stresses. Therefore, it could provide a better understanding of the long-term stability of engineering projects.

Rheological behaviors are widely recognized to be induced by the existence of pre-loading conditions, which should be considered in the constitutive models. In this paper, a fractional-order model is proposed to characterize pre-loading dependent rheological behaviors. The loading-dependent fractional order can be physically interpreted by the master curve and modeled by a power law function. The power-law criterion between material parameter and initial loading is also constructed. Experimental data are employed to validate the effectiveness and predictive abilities of the model. Simulation and prediction results reveal that the proposed model effectively describes initial loading-dependent creep and relaxation responses.

Deep rock masses are subjected to the joint action imparted from high-temperature, blasting excavation, and other disturbance loads. To explore the influence of vibration load on the rock rheological behavior and its mode of failure under high-temperature, rock triaxial compressive creep testing was conducted, under both temperature and disturbance load. The creep curves of granite under triaxial compression under the temperature-disturbance load were found to encompass the decay, stability, acceleration, and disturbance stages, controlled by the disturbance load. With the increase of loading rate, both the shear strength and residual strength decrease. An unsteady disturbance fractional viscoplastic body was introduced in a constitutive model based on fractional calculus, and it was used to replace the Nishihara model. The improved model is in serial connection with a nonlinear rheological element to describe the rock behavior in the acceleration stage. The model can describe the entire creep process in the granite under the combined action of temperature and disturbance load. This work has thus provided guidance for the stability analysis of deep engineering projects.

The time-dependent creep behavior of a rotating disc composed of functionally graded material (FGM) with varying thickness was analyzed. The convection heat transfer along with internal heat generation was considered in thermoelastic analysis. The material properties were assumed to change radially as a power-law function. Also, the heat convection and heat conduction coefficients were taken as functions of temperature and radius. The nonlinear heat transfer equation was solved using the differential transformation method (DTM). Then, the equilibrium equation considering creep strains was derived. The derived differential equation was solved analytically for zero time. Considering the creep strains, the stress and strain rates were determined using Norton’s law with Prandtl–Reuss equations for steady-state thermal boundary conditions. Finally, the time-dependent creep stress redistributions at any time were evaluated using an iterative method. The effects of the heat source, convection heat transfer, temperature dependency, inhomogeneity index, and angular velocity on the behavior of the disc were explored in numerical examples.

With rising demand to develop versatile composite materials for modern applications, computer-based solutions to arrive at the material characteristics are now preferred. This necessity is due to the large cost involved for the nanoadditives, as well as elaborate and precise setups required for detailed load tests or experiments. Even with the numerical simulations, considerable information has to arrive from experiments for these highly nonlinear viscoelastic materials. Stress accumulation and relaxation are important aspects that need prediction before considering composites for applications. Being a relatively new engineering domain, the significant information to use commercial codes like Ansys®, MSC®, or Abaqus® are now scattered in literature and the solvers themselves are still evolving. Our attempt through this work is to provide a comprehensive basic set of information on the same, while using Ansys® for arriving at the material characteristics of Thermoplastic Polyurethane-Carbon Nanotube (TPU-CNT) polymer composite. A simulation procedure to study stress relaxation behavior with Maxwell’s Prony relaxation parameters is detailed, suitability of incorporating basic hyperelastic models, such as Mooney–Rivlin and Ogden available in the solver, is compared, and the influence of coefficient of friction (COF) in the numerical simulations is investigated. On appropriate validation with available experimental results, we found that hyper-viscoelastic model is best suited for TPU-CNT with maximum error as low as 5% during stress relaxation phase (for 1800 s), in comparison with 15% and 25% for viscoelastic and hyperelastic models. During the short loading phase of the material, none of the models are accurate. The two-parameter first-order equation-based Mooney–Rivlin model fed with uniaxial load test information was satisfactory for low strain predictions in comparison with higher-order Ogden model. COF is found to significantly affect the solution, and a value of about 0.3 was found suitable for the present 0.05% TPU-CNT composite. Further, we present the transient stress contours to show how the stress relaxation within the composite material would be predicted with each model.

Rheological characterization of the rock surrounding the lower wall of Xianglushan No. 2 tunnel was made to investigate the degree of stability for assurance of the long-term stability of the rock. The creep parameters were extracted for the creep model for the rock mass in the fault zone. A micro-element was introduced to describe the accelerated creep deformation and a new accelerated creep model was established. The creep parameters were extracted by allowing the creep modeling results to fit feature points in the creep curves under different creep loads. The role of various creep parameters on creep behavior was identified. The results showed that the creep modeling results agreed with the experimental data, validating the creep model and the associated parameter determination method.